1-Ethyl-6,8-difluoro-1,4-dihydro-4-oxo-7-(1-pyrrolidinyl)quinoline-3-carboxylic acid

• Molecular Formula: C16H16F2N2O3
• Molecular Weight: 322.31 g/mol
• IUPAC Name: 1-ethyl-6,8-difluoro-4-oxo-7-pyrrolidin-1-ylquinoline-3-carboxylic acid
• InChI: InChI=1S/C16H16F2N2O3/c1-2-19-8-10(16(22)23)15(21)9-7-11(17)14(12(18)13(9)19)20-5-3-4-6-20/h7-8H,2-6H2,1H3,(H,22,23)
• InChI Key: VROQKOWICBHHQW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CC(=C(C(=C21)F)N3CCCC3)F)C(=O)O

Description

1-Ethyl-6,8-difluoro-1,4-dihydro-4-oxo-7-(1-pyrrolidinyl)quinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C16H16F2N2O3 and its molecular weight is 322.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1-ethyl-6,7,8-trifluoro-1,4-dihydro-4-oxo-quinoline-3-carboxylic acid (0.43 g), pyrrolidine (1.2 g), and pyridine (3 ml) was refluxed for 6 hours. The solvent was evaporated off. The residue was treated with water, acidified with acetic acid, and extracted with dichloromethane. The organic layer was washed with water, dried over anhydrous sodium sulfate, and evaporated. The solid was recrystallized from a mixture of DMF and ethanol and gave 1-ethyl-6,8-difluoro-1,4-dihydro-4-oxo-7-(1-pyrrolidinyl)quinoline-3-carboxylic acid (0.34 g), mp 284°-286° C. (decomp.).

Synthesis routes and methods II

Procedure details